Cas no 20649-42-7 (trans-Ferulaldehyde)

trans-Ferulaldehyde structure

Product Name:trans-Ferulaldehyde

CAS No:20649-42-7

Molecular Formula:C₁₀H₁₀O₃

Molecular Weight:178.1846

CID:837659

trans-Ferulaldehyde Properties

Names and Identifiers

- (E)-3-(4-Hydroxy-3-methoxyphenyl)acrylaldehyde
- Coniferaldehyde
- 3-methoxy-4-hydroxycinnamaldehyde
- 4-hydroxy-3-methoxycinnamaldehyde
- coniferylaldehyde
- [ "4-Hydroxy-3-methoxycinnamaldehyde" ]
- Ferulaldehyde
- 4-Hydroxy-3-methoxy-trans-cinnamaldehyde
- Coniferyl aldehyde
- trans-coniferyl aldehyde
- +Expand
- InChIKey： DKZBBWMURDFHNE-NSCUHMNNSA-N
- Inchi： InChI=1S/C10H10O3/c1-13-10-7-8(3-2-6-11)4-5-9(10)12/h2-7,12H,1H3/b3-2+
- SMILES： COC1=C(C=CC(=C1)/C=C/C=O)O

Computed Properties

Exact Mass: 178.06300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 13
XLogP3: 0.593

Experimental Properties

LogP: 1.61290
PSA: 46.53000
Boiling Point: 175 °C5 mm Hg(lit.)
Melting Point: 80-82 °C(lit.)
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 136.8±17.2 °C
Color/Form: Powder
Density: 1.2±0.1 g/cm3

trans-Ferulaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BDAL-5mg	4-HYDROXY-3-METHOXYCINNAMALDEHYDE	20649-42-7	97%	5mg	$196.00
A2B Chem LLC	AF29645-5mg	Coniferaldehyde	20649-42-7	98% by HPLC	5mg	$425.00	2024-04-20
Aaron	AR00BDIX-5mg	4-HYDROXY-3-METHOXYCINNAMALDEHYDE	20649-42-7	97%	5mg	$242.00
TargetMol Chemicals	TN3694-1 mg	Coniferaldehyde	20649-42-7	98%	1mg	￥ 1,315
TRC	H973078-50mg	trans-Ferulaldehyde	20649-42-7		50mg	$ 94.00	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3694-1 mg	Coniferaldehyde	20649-42-7		1mg	￥1315.00	2022-04-26
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP00816-5mg	Coniferaldehyde	20649-42-7	97.0%	5mg	¥2000

trans-Ferulaldehyde Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:20649-42-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Characterization of organosolv switchgrass lignin by using high performance liquid chromatography/high resolution tandem mass spectrometry using hydroxide-doped negative-ion mode electrospray ionization

Tiffany M. Jarrell,Christopher L. Marcum,Huaming Sheng,Benjamin C. Owen,C. J. O'Lenick,Hagen Maraun,Joseph J. Bozell,Hilkka I. Kentt?maa Green Chem. 2014 16 2713
3. Spruce milled wood lignin: linear, branched or cross-linked?

Mikhail Balakshin,Ewellyn Augsten Capanema,Xuhai Zhu,Irina Sulaeva,Antje Potthast,Thomas Rosenau,Orlando J. Rojas Green Chem. 2020 22 3985
4. Effect of aromatic ring substituents on the ability of catechol to produce brown carbon in iron(iii)-catalyzed reactions

Henry Chin,Katherine S. Hopstock,Lauren T. Fleming,Sergey A. Nizkorodov,Hind A. Al-Abadleh Environ. Sci.: Atmos. 2021 1 64
5. NMR analysis of lignins in CAD-deficient plants. Part 1. Incorporation of hydroxycinnamaldehydes and hydroxybenzaldehydes into lignins

Hoon Kim,John Ralph,Fachuang Lu,Sally A. Ralph,Alain-M. Boudet,John J. MacKay,Ronald R. Sederoff,Takashi Ito,Shingo Kawai,Hideo Ohashi,Takayoshi Higuchi Org. Biomol. Chem. 2003 1 268
6. Kinetics of hypochlorous acid reactions with organic and chloride-containing tropospheric aerosol

Spiro D. Jorga,Tengyu Liu,Yutong Wang,Sumaiya Hassan,Han Huynh,Jonathan P. D. Abbatt Environ. Sci.: Processes Impacts 2023 25 1645
7. HPLC method for the quantification of phenolic acids, phenolic aldehydes, coumarins and furanic derivatives in different kinds of toasted wood used for the ageing of brandies

Sara Canas,António Pedro Belchior,Maria Isabel Spranger,Raúl Bruno-de-Sousa Anal. Methods 2011 3 186
8. Comparison of the oxidative pyrolysis behaviors of black liquor solids, alkali lignin and enzymatic hydrolysis/mild acidolysis lignin

Hao Cheng,Shubin Wu,Xiaohong Li RSC Adv. 2015 5 79532
9. Comparison of the volatile profile of vine-shoots and oak chips by headspace-gas chromatography-mass spectrometry (HS-GC-MS)

M. Pilar Delgado de la Torre,Feliciano Priego-Capote,María Dolores Luque de Castro Anal. Methods 2015 7 1758
10. Comparison of the volatile profile of vine-shoots and oak chips by headspace-gas chromatography-mass spectrometry (HS-GC-MS)

M. Pilar Delgado de la Torre,Feliciano Priego-Capote,María Dolores Luque de Castro Anal. Methods 2015 7 1758
11. Formation of insoluble brown carbon through iron-catalyzed reaction of biomass burning organics

Katherine S. Hopstock,Brooke P. Carpenter,Joseph P. Patterson,Hind A. Al-Abadleh,Sergey A. Nizkorodov Environ. Sci.: Atmos. 2023 3 207

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